Cas no 134-55-4 (Benzoic acid,2-(acetyloxy)-, phenyl ester)

Benzoic acid,2-(acetyloxy)-, phenyl ester structure
134-55-4 structure
Product Name:Benzoic acid,2-(acetyloxy)-, phenyl ester
CAS No:134-55-4
MF:C15H12O4
MW:256.253384590149
CID:146404
PubChem ID:67256
Update Time:2025-04-19

Benzoic acid,2-(acetyloxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(acetyloxy)-, phenyl ester
    • (1R,4S)-1,7,7-trimethyl-2-oxo-3-oxabicyclo[2.2.1]heptane-4-carboxylic acid
    • phenyl O-acetylsalicylate
    • 2-Acetoxy-benzoesaeure-phenylester
    • 2-acetoxy-benzoic acid phenyl ester
    • Acetyl-salicylsaeure-phenylester
    • Acetylsalol
    • phenyl 2-acetoxybenzoate
    • phenyl Acetylsalicylate
    • Phenyl o-acetoxybenzoate
    • Vesipyrin
    • Spiroform
    • 2-(Acetyloxy)benzoic acid phenyl
    • 2-(Acetyloxy)benzoic acid phenyl ester
    • CHEMBL163612
    • NSC 97356
    • EINECS 205-147-6
    • phenyl 2-acetyloxybenzoate
    • NSC97356
    • DTXSID20870484
    • CCG-286410
    • NS00010321
    • 134-55-4
    • PHENYLASPIRINATE
    • Salicylic acid acetate, phenyl ester
    • NSC-97356
    • AF-399/33198054
    • 7QP16N8ZNA
    • CHEBI:135050
    • Phennin
    • phenyl 2-(acetyloxy)benzoate
    • PHENYL ACETYLSALICYLATE [MI]
    • Q27268724
    • Acetylphenylsalicylate
    • SCHEMBL25954
    • Phenylacetylsalicylate
    • UNII-7QP16N8ZNA
    • Inchi： 1S/C15H12O4/c1-11(16)18-14-10-6-5-9-13(14)15(17)19-12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key： PSBAIJVSCTZDDB-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

  • Exact Mass: 256.07400
  • Monoisotopic Mass: 256.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.2390 (rough estimate)
  • Melting Point: 97°
  • Boiling Point: bp11 198°
  • Flash Point: 202°C
  • Refractive Index: 1.4872 (estimate)
  • PSA: 52.60000
  • LogP: 2.83110

Benzoic acid,2-(acetyloxy)-, phenyl ester Customs Data

  • HS CODE：2918229000
  • Customs Data：

    China Customs Code:

    2918229000

    Overview:

    2918229000. O-acetylsalicylates and esters. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918229000. other o-acetylsalicylic acid salts and esters. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:6.5%. General tariff:30.0%

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